Cas no 17642-18-1 (methyl 2-bromobut-2-enoate, Mixture of isomers)

methyl 2-bromobut-2-enoate, Mixture of isomers structure

17642-18-1 structure

Product Name:methyl 2-bromobut-2-enoate, Mixture of isomers

CAS No:17642-18-1

MF:C₅H₇BrO₂

MW:179.011881113052

MDL:MFCD00042891

CID:178827

PubChem ID:6372571

Update Time:2025-04-19

methyl 2-bromobut-2-enoate, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromobut-2-enoate
- 2-Butenoic acid,2-bromo-, methyl ester
- METHYL 2-BROMO-2-BUTENOATE
- Methyl 2-Bromocrotonate
- 2-Bromo-2-butenoic acid methyl ester
- Einecs 241-627-1
- METHYL A-BROMOCROTONATE
- methyl bromo-crotonate
- trans-2-Bromcrotonsaeure-methylester
- (Z)-Methyl 2-broMobut-2-enoate
- methyl 2-bromo-2-butenoate (cis+trans)
- Methyl 2-bromo-2-butenoate (cis+trans), >=95.0% (GC)
- methyl 2-bromobut-2-enoate, Mixture of isomers
- methyl (Z)-2-bromobut-2-enoate
- DMKWWKUPZZAUQL-ARJAWSKDSA-N
- AKOS022181091
- EN300-113965
- Methyl-2-bromo-buten-2-oate
- 2-Butenoic acid, 2-bromo-, methyl ester
- CS-0188187
- 22966-48-9
- J-011191
- Methyl 2-bromo-2-butenoate, (cis+trans), >=95.0% (GC)
- 17642-18-1
- MFCD00042891
- AS-39089
- MDL： MFCD00042891
- Inchi： 1S/C5H7BrO2/c1-3-4(6)5(7)8-2/h3H,1-2H3/b4-3-
- InChI Key： DMKWWKUPZZAUQL-ARJAWSKDSA-N
- SMILES： Br/C(/C(=O)OC)=C\C

Computed Properties

Exact Mass: 177.96300
Monoisotopic Mass: 177.963
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 1.8

Experimental Properties

Density: 1.505 g/mL at 20 °C(lit.)
Boiling Point: 178-182 °C(lit.)
Flash Point: Fahrenheit: 145.4 ° f
Celsius: 63 ° c
Refractive Index: n20/D 1.486
PSA: 26.30000
LogP: 1.45810

methyl 2-bromobut-2-enoate, Mixture of isomers Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
FLUKA BRAND F CODES：8
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：2-8°C

methyl 2-bromobut-2-enoate, Mixture of isomers Customs Data

HS CODE：2916190090
Customs Data：

China Customs Code:
2916190090

Overview:

2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

methyl 2-bromobut-2-enoate, Mixture of isomers Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	16503-5ML	methyl 2-bromobut-2-enoate, Mixture of isomers	17642-18-1	95.0%	5ml	¥1801.13	2023-12-10
eNovation Chemicals LLC	Y1075606-250mg	2-Butenoic acid, 2-bromo-, methyl ester	17642-18-1	95%	250mg	$275	2022-11-02
eNovation Chemicals LLC	Y1075606-1g	2-Butenoic acid, 2-bromo-, methyl ester	17642-18-1	95%	1g	$425	2022-11-02
abcr	AB150904-250 mg	Methyl-2-bromo-buten-2-oate, 95%; .	17642-18-1	95%	250MG	€131.50	2022-06-02
abcr	AB150904-1 g	Methyl-2-bromo-buten-2-oate, 95%; .	17642-18-1	95%	1g	€236.70	2022-06-02
abcr	AB150904-5 g	Methyl-2-bromo-buten-2-oate, 95%; .	17642-18-1	95%	5g	€535.10	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1258857-250mg	Methyl 2-bromobut-2-enoate	17642-18-1	95%	250mg	￥492	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1258857-1g	Methyl 2-bromobut-2-enoate	17642-18-1	95%	1g	￥1306	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1258857-5g	Methyl 2-bromobut-2-enoate	17642-18-1	95%	5g	￥3127	2023-04-15
Enamine	EN300-113965-0.1g	methyl 2-bromobut-2-enoate, Mixture of isomers	17642-18-1	95%	0.1g	$58.0	2023-10-26

methyl 2-bromobut-2-enoate, Mixture of isomers Related Literature

1. Domino Michael–O-alkylation reaction: one-pot synthesis of 2,4-diacylhydrofuran derivatives and its application to antitumor naphthofuran synthesis

Hisahiro Hagiwara,Kouji Sato,Daisuke Nishino,Takashi Hoshi,Toshio Suzuki,Masayoshi Ando J. Chem. Soc. Perkin Trans. 1 2001 2946
2. A synthesis of functionalised tricyclo[5.2.2.0]undecenes related to the isoeremolactone skeleton

Hisahiro Hagiwara,Hisashi Uda J. Chem. Soc. Perkin Trans. 1 1986 629

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

17642-18-1 (methyl 2-bromobut-2-enoate, Mixture of isomers) Related Products

Recommended suppliers

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Cas no 17642-18-1 (methyl 2-bromobut-2-enoate, Mixture of isomers)

methyl 2-bromobut-2-enoate, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

methyl 2-bromobut-2-enoate, Mixture of isomers Security Information

methyl 2-bromobut-2-enoate, Mixture of isomers Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

methyl 2-bromobut-2-enoate, Mixture of isomers Pricemore >>

methyl 2-bromobut-2-enoate, Mixture of isomers Related Literature

Related Categories

17642-18-1 (methyl 2-bromobut-2-enoate, Mixture of isomers) Related Products